Cas no 1807301-31-0 (Ethyl 2-cyano-3-fluoro-6-formylphenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-6-formylphenylacetate
• CAS No: 1807301-31-0
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 4943088
• Update Time: 2025-10-31

Ethyl 2-cyano-3-fluoro-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-6-formylphenylacetate

• Inchi： 1S/C12H10FNO3/c1-2-17-12(16)5-9-8(7-15)3-4-11(13)10(9)6-14/h3-4,7H,2,5H2,1H3
• InChI Key： DBUSIXSTKGKRPB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-3-fluoro-6-formylphenylacetate

Ethyl 2-cyano-3-fluoro-6-formylphenylacetate (CAS No. 1807301-31-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-3-fluoro-6-formylphenylacetate, identified by its unique chemical signature under the CAS number 1807301-31-0, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate, characterized by its ethyl 2-cyano-3-fluoro-6-formylphenylacetate structure, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both cyano and formyl functional groups, alongside a fluoro-substituted aromatic ring, makes this compound a valuable building block for the development of novel therapeutic agents.

The relevance of such compounds in contemporary drug discovery is underscored by their role in constructing complex molecular architectures. The fluoro substitution, in particular, is a well-documented strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The cyano group contributes to electrophilicity, facilitating further functionalization, while the formyl group serves as a precursor for amide bond formation—a common motif in peptide and protein-based therapeutics.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 2-cyano-3-fluoro-6-formylphenylacetate in constructing heterocyclic scaffolds. For instance, studies have demonstrated its efficacy in generating substituted pyrimidines and pyridines, which are pivotal scaffolds in antiviral and anticancer drug development. The ability to introduce diverse substituents at the 3-position of the phenyl ring allows for fine-tuning of biological activity, making this intermediate particularly attractive for high-throughput screening campaigns.

The formyl group's reactivity also positions Ethyl 2-cyano-3-fluoro-6-formylphenylacetate as a precursor for condensation reactions with amines and hydrazines, yielding hydrazones and imines—structures frequently encountered in pharmacophores targeting neurological disorders. Moreover, the cyano group can be reduced to an amine or converted into a carboxylic acid via hydrolysis, expanding its synthetic utility across multiple drug discovery pathways.

In the context of modern drug development, the integration of computational chemistry has further elucidated the potential of Ethyl 2-cyano-3-fluoro-6-formylphenylacetate. Molecular modeling studies have revealed its favorable interactions with target enzymes and receptors, suggesting its incorporation into lead compounds with enhanced binding affinity. Such computational insights are increasingly guiding experimental design, reducing the time and cost associated with hit-to-lead optimization.

The pharmaceutical industry's emphasis on green chemistry has also influenced the use of Ethyl 2-cyano-3-fluoro-6-formylphenylacetate. Optimized synthetic routes that minimize waste generation and employ sustainable solvents align with regulatory pressures and environmental concerns. Recent reports highlight the successful application of microwave-assisted synthesis and flow chemistry techniques to produce this intermediate with higher yields and reduced environmental impact.

Moreover, the growing interest in fluorinated compounds stems from their demonstrated advantages in pharmacological profiles. The electron-withdrawing nature of fluorine enhances lipophilicity while preserving water solubility, crucial for oral bioavailability. This balance is particularly relevant for drugs intended for central nervous system (CNS) penetration or topical administration. The versatility of Ethyl 2-cyano-3-fluoro-6-formylphenylacetate underscores its importance as a starting material for designing molecules with optimized pharmacokinetic properties.

The compound's role extends beyond small-molecule drug discovery; it is also employed in vaccine development and diagnostic imaging probes. Fluorinated derivatives are commonly used as tracers in positron emission tomography (PET) scans due to their ability to mimic natural substrates while offering high sensitivity. The cyano group's potential for further derivatization allows for customization based on specific diagnostic requirements.

As research continues to uncover new therapeutic targets, the demand for specialized intermediates like Ethyl 2-cyano-3-fluoro-6-formylphenylacetate is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation by leveraging this compound's structural features to address unmet medical needs. For instance, ongoing studies explore its incorporation into kinase inhibitors targeting cancer therapies or into antiviral agents combatting emerging infectious diseases.

The synthesis and application of Ethyl 2-cyano-3-fluoro-6-formylphenylacetate exemplify the intersection of organic chemistry expertise with cutting-edge pharmaceutical science. By providing a robust platform for molecular construction, this intermediate continues to contribute to advancements that improve human health outcomes worldwide.